Cas no 2680532-11-8 (7-(aminomethyl)-1,3-diazaspiro4.4nonane-2,4-dione hydrochloride)

• Product Name: 7-(aminomethyl)-1,3-diazaspiro4.4nonane-2,4-dione hydrochloride
• CAS No: 2680532-11-8
• MF: C₈H₁₄ClN₃O₂
• MW: 219.668660640717
• MDL: MFCD34186001
• CID: 5416618
• PubChem ID: 165941892
• Update Time: 2025-11-05

7-(aminomethyl)-1,3-diazaspiro4.4nonane-2,4-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5010728910
• 2680532-11-8
• 7-(aminomethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione hydrochloride
• EN300-28311867
• 1,3-Diazaspiro[4.4]nonane-2,4-dione, 7-(aminomethyl)-, hydrochloride (1:1)
• 7-(aminomethyl)-1,3-diazaspiro4.4nonane-2,4-dione hydrochloride

• MDL： MFCD34186001
• Inchi： 1S/C8H13N3O2.ClH/c9-4-5-1-2-8(3-5)6(12)10-7(13)11-8;/h5H,1-4,9H2,(H2,10,11,12,13);1H
• InChI Key： LYSLPHJOZYYLPG-UHFFFAOYSA-N
• SMILES： N1C2(CCC(CN)C2)C(=O)NC1=O.[H]Cl

Computed Properties

• Exact Mass: 219.0774544g/mol
• Monoisotopic Mass: 219.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2Ų

Additional information on 7-(aminomethyl)-1,3-diazaspiro4.4nonane-2,4-dione hydrochloride

Comprehensive Overview of 7-(aminomethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione hydrochloride (CAS No. 2680532-11-8)

The compound 7-(aminomethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione hydrochloride (CAS No. 2680532-11-8) is a structurally unique spirocyclic derivative with significant potential in pharmaceutical and biochemical research. Its molecular framework combines a spiro[4.4]nonane core with functional groups like aminomethyl and dione, making it a versatile intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting neurological and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for spirocyclic compounds has surged, driven by their ability to mimic natural product scaffolds and enhance drug bioavailability. The 7-(aminomethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione hydrochloride exemplifies this trend, offering a balance of rigidity and flexibility that is critical for binding to complex biological targets. Its hydrochloride salt form further improves solubility, a key factor in formulation development. This aligns with frequent search queries such as "spirocyclic drug candidates 2024" and "improving drug solubility with salt forms," reflecting industry priorities.

From a synthetic chemistry perspective, the 1,3-diazaspiro[4.4]nonane-2,4-dione moiety is noteworthy for its stereochemical complexity, which poses both challenges and opportunities for asymmetric synthesis. Laboratories focusing on heterocyclic chemistry often explore this scaffold to develop novel kinase inhibitors or protease modulators, topics frequently discussed in peer-reviewed journals and patent filings. The compound’s CAS No. 2680532-11-8 serves as a critical identifier for researchers cross-referencing chemical databases or regulatory documents.

Beyond its structural attributes, 7-(aminomethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione hydrochloride has garnered attention in computational drug design. Molecular docking studies suggest its potential affinity for G-protein-coupled receptors (GPCRs), a hot topic in virtual screening workflows. This resonates with trending searches like "AI-driven drug discovery" and "GPCR-targeted therapeutics," highlighting its relevance in cutting-edge research. The aminomethyl group’s nucleophilic character also makes it a candidate for bioconjugation strategies, another area of growing interest.

Quality control and analytical profiling of this compound require advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring compliance with ICH guidelines. These methods address common queries like "HPLC purity standards for APIs" or "NMR characterization of spirocycles," underscoring the compound’s alignment with industry benchmarks. Its stability under physiological pH conditions further supports its exploration in preclinical models, particularly for CNS-targeted therapies.

In summary, 7-(aminomethyl)-1,3-diazaspiro[4.4]nonane-2,4-dione hydrochloride (CAS No. 2680532-11-8) represents a convergence of synthetic innovation and therapeutic potential. Its multifaceted applications—from medicinal chemistry to biophysical assays—position it as a compound of enduring interest in both academic and industrial settings, answering the demand for structurally diverse and functionally robust building blocks in modern drug development.